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Compound of Interest

Compound Name: Broussoflavonol G

Cat. No.: B15610082

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Broussoflavonol G, a compound of interest in various studies. The following
procedures for personal protective equipment (PPE), handling, storage, and disposal are
based on best practices for similar flavonoid compounds and general laboratory safety
protocols.

Personal Protective Equipment (PPE)

When handling Broussoflavonol G, a comprehensive approach to personal protection is
crucial to minimize exposure and ensure safety. The following table summarizes the
recommended PPE.
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Body Part

Recommended Protection

Specifications

Hands

Chemical-resistant gloves

Handle with gloves inspected
prior to use. Use proper glove
removal technique to avoid
skin contact. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.[1]

Eyes

Safety glasses or goggles

Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Body

Laboratory coat

Choose body protection in
relation to its type, to the
concentration and amount of
dangerous substances, and to

the specific work-place.[1]

Respiratory

Respiratory protection

Use in a well-ventilated area. If
dust formation is likely, or for
handling large quantities, a
NIOSH-approved respirator

may be necessary.[1]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Broussoflavonol G and

the safety of laboratory personnel.

Handling:

¢ Avoid contact with skin, eyes, and clothing.[1]

e Avoid ingestion and inhalation.[1]
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e Wash hands thoroughly after handling.[1]

o Keep away from sources of ignition.[1]

» Avoid prolonged or repeated exposure.[1]

Storage:

» Keep the container tightly closed in a dry and well-ventilated place.[1][2]

« Recommended storage temperature for long-term is -20°C and for short-term is 2-8°C.[1]
o Store away from incompatible materials such as oxidizing agents.[2]

Disposal Plan

The disposal of Broussoflavonol G and its containers must be conducted in a manner that
minimizes environmental impact and complies with local, state, and federal regulations.

Waste Disposal:
o Dispose of contents and container to an approved waste disposal plant.

o For chemical waste, it is often necessary to use a licensed hazardous waste treatment,
storage, and disposal facility.

e Do not let the product enter drains.[1]
Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE as hazardous waste in
accordance with applicable regulations.[1]

Emergency Procedures

In the event of accidental exposure or spillage, immediate and appropriate action is necessary.

First Aid Measures:
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 After Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial
respiration.

 In case of skin contact: Wash off with soap and plenty of water.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

 If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[2]

Accidental Release Measures:

o Personal precautions: Wear respiratory protection. Avoid dust formation. Avoid breathing
vapors, mist, or gas.[1]

e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1]

o Methods for cleaning up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[1]

The following diagram illustrates a general workflow for handling a chemical spill, which is
applicable to Broussoflavonol G.

Chemical Spill Oceurs Immediate Response Containment & Cleanup Final Steps

L Assess the Spill
Spill Detected — (Identify Substance, Quantity) Don Appropriate PPE —»
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Clean Up Spi Di
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Contain the Spill ispose of Waste
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Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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